Cas no 2229438-14-4 ({1-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine)

• Product Name: {1-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine
• CAS No: 2229438-14-4
• MF: C₁₂H₁₅F₄N
• MW: 249.247817277908
• CID: 6342135
• PubChem ID: 165689947
• Update Time: 2025-10-29

{1-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine
• {1-[3-fluoro-4-(trifluoromethyl)phenyl]-2-methylpropan-2-yl}(methyl)amine
• 2229438-14-4
• EN300-1940069

• Inchi： 1S/C12H15F4N/c1-11(2,17-3)7-8-4-5-9(10(13)6-8)12(14,15)16/h4-6,17H,7H2,1-3H3
• InChI Key： VLVIYIGUEMOWMC-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)CC(C)(C)NC

Computed Properties

• Exact Mass: 249.11406213g/mol
• Monoisotopic Mass: 249.11406213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on {1-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine

The Synthesis and Applications of {1-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine (CAS No: 2229438-14-4)

{1-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine, also known by its CAS registry number 2229438-14-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically tertiary amines, due to the presence of three alkyl groups attached to the nitrogen atom. The structure of this compound is characterized by a substituted phenyl group, a trifluoromethyl substituent, and a methyl group, making it highly versatile for use in advanced chemical synthesis.

The synthesis of {1-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, while the fluorine atoms are introduced via nucleophilic aromatic substitution or directed metallation techniques. The final step involves the alkylation of the nitrogen atom to form the tertiary amine structure. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most promising applications of CAS No: 2229438-14-4 lies in its use as an intermediate in drug discovery and development. The compound's unique structure allows it to serve as a building block for constructing bioactive molecules with potential therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory processes, making them promising candidates for anti-inflammatory drug development.

In addition to its pharmaceutical applications, {1-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine has also found utility in materials science. Its ability to act as a catalyst in polymerization reactions has been explored in recent research, particularly in the synthesis of high-performance polymers for use in electronics and advanced composites. The trifluoromethyl group imparts unique electronic properties to the molecule, enhancing its catalytic efficiency.

The structural versatility of this compound also makes it an ideal candidate for use in organocatalysis. Recent studies have demonstrated that it can effectively catalyze various organic transformations, such as Michael additions and aldol reactions, under mild conditions. This has opened up new avenues for sustainable chemical synthesis, reducing the reliance on traditional metal-based catalysts and minimizing environmental impact.

From an analytical standpoint, the characterization of CAS No: 2229438-14-4 has been significantly enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These advancements have facilitated more accurate quality control measures during its production and application.

In conclusion, {1-3-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan